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Compound of Interest

Compound Name: 4-(3,4-Difluorophenoxy)aniline

Cat. No.: B1329099 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of 4-
(3,4-Difluorophenoxy)aniline (CAS No: 383126-84-9). The toxicological properties of this

chemical have not been fully investigated, demanding strict adherence to safety protocols.[1][2]

[3]

Hazard Identification and Classification
4-(3,4-Difluorophenoxy)aniline is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and ingestion.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[2]
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GHS pictograms associated with this chemical include an exclamation mark, indicating its

irritant and acute toxicity properties, and potentially a corrosion symbol and an environmental

hazard symbol.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles causing

serious eye irritation.[2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Prevents skin irritation upon

contact.[2][5]

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Necessary when handling the

powder outside of a fume hood

to prevent respiratory tract

irritation.[1][3]

Body Protection
Full-coverage clothing and

closed-toe shoes.

Provides an additional barrier

against accidental spills.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for the safe handling of 4-(3,4-
Difluorophenoxy)aniline.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.[6][7]

Assemble all necessary equipment and reagents before handling the chemical.

Donning PPE:
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Put on all required PPE as specified in the table above, ensuring a proper fit.

Chemical Handling:

Avoid the formation of dust and aerosols when handling the solid form.[2]

If weighing the powder, do so in a fume hood or a ventilated balance enclosure.

For solution preparation, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]

Decontaminate all work surfaces and equipment.

Properly remove and dispose of contaminated gloves.[3]

Emergency First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1][6]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][2]
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation:

Collect all waste containing 4-(3,4-Difluorophenoxy)aniline in a dedicated, properly

labeled, and sealed container.

Waste Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service.[1]

[2]

Incineration in a chemical incinerator equipped with an afterburner and scrubber is a

recommended disposal method.[1]

Do not allow the product to enter drains or the environment.[1][2]

Contaminated packaging should be disposed of as unused product.[1][2]

Experimental Workflow
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Workflow for Handling 4-(3,4-Difluorophenoxy)aniline
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Caption: Safe handling and disposal workflow for 4-(3,4-Difluorophenoxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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